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Compound of Interest

Compound Name: QX-222 chloride

Cat. No.: B1662575

For Researchers, Scientists, and Drug Development Professionals

Introduction

QX-222 chloride is a potent, permanently charged quaternary ammonium derivative of
lidocaine. Due to its charge, it is membrane-impermeant and is primarily utilized as an
intracellular blocker of voltage-gated sodium channels (NaV) in electrophysiological studies. Its
application is crucial for isolating and studying other ion channels by eliminating sodium
currents, or for investigating the intracellular mechanisms of local anesthetic action. This
document provides detailed protocols for the preparation and application of QX-222 chloride
stock solutions for electrophysiology.

Physicochemical Properties and Solubility

QX-222 chloride is a white to off-white solid. Key properties are summarized in the table
below.
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Property Value
CAS Number 5369-00-6
Molecular Formula C13H21CIN20
Molecular Weight 256.77 g/mol

B Highly soluble in DMSO (= 125 mg/mL or 487
Solubility

mM)[1], Water

Storage of Powder 4°C, sealed from moisture

-20°C for up to 1 month, -80°C for up to 6

Storage of Stock Solution
months[1]

Mechanism of Action

QX-222 acts as an open-channel blocker of voltage-gated sodium channels. Being
permanently charged, it cannot readily cross the cell membrane. Therefore, it is typically
introduced into the cell via the patch pipette during whole-cell patch-clamp recordings. Once
inside, QX-222 accesses its binding site from the intracellular side of the channel pore,
physically occluding it and preventing the influx of sodium ions. This blockade is often use-
dependent, meaning it is more pronounced with repeated channel opening.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.medchemexpress.com/qx-222-chloride.html
https://www.medchemexpress.com/qx-222-chloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Membrane Extracellular

Voltage-Gated
Sodium Channel (Closed)

Depolarization Influx

Voltage-Gated
Sodium Channel (Open)

lock

Intracellula

Stock Solution Preparation Workflow

Weigh 25.68 mg ~
QX-222 Chloride | | Add1mLDMSO

» | Vortex, Warm (60°C), . ) . o o o
> and Sonicate P Aliquot into smaller volumes P> Store at -20°C or -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662575#preparing-gx-222-chloride-stock-solution-
for-electrophysiology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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